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Compound of Interest

Compound Name: Chlophedianol-13C6

Cat. No.: B15144287

Chlophedianol-13C6: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Chlophedianol-13C6, a stable isotope-
labeled form of the antitussive agent Chlophedianol. This document outlines its chemical
properties, and provides context for its application in research settings.

Core Chemical Data

The fundamental chemical properties of Chlophedianol-13C6 are summarized below. This
data is essential for accurate experimental design and analysis.

Property Value Source
CAS Number Not Available [1]
Molecular Weight 290.72 g/mol [2][3]
Molecular Formula C1113CeH15CINO [3]

Note: The molecular weight of the unlabeled Chlophedianol is 289.8 g/mol [4]. The increase in
molecular weight for Chlophedianol-13C6 is due to the incorporation of six Carbon-13
isotopes.
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Application in Research

Chlophedianol-13C6 serves as a valuable tool in pharmacokinetic and metabolic studies. The
stable isotope label allows for the differentiation and quantification of the compound and its
metabolites from endogenous molecules, making it an ideal internal standard for mass
spectrometry-based analyses.

Experimental Protocols

While specific experimental protocols for Chlophedianol-13C6 are not extensively published,
methodologies for its unlabeled counterpart, Chlophedianol, can be adapted. A general
workflow for a pharmacokinetic study is outlined below.

General Pharmacokinetic Study Workflow

A typical experimental workflow for analyzing Chlophedianol levels in biological matrices using
a labeled internal standard like Chlophedianol-13C6 would involve the following steps.
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Pharmacokinetic Analysis Workflow

Mechanism of Action: Signaling Pathways

Chlophedianol is a centrally acting antitussive agent. It is understood to suppress the cough
reflex by directly affecting the cough center in the medulla of the brain. While the precise
signaling pathways are not fully elucidated, the proposed mechanism involves the modulation
of neuronal signaling in the brainstem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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